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An In-depth Technical Guide to 9,9-Bis(4-hydroxyphenyl)fluorene

For Researchers, Scientists, and Drug Development
Professionals

Introduction

9,9-Bis(4-hydroxyphenyl)fluorene (BHPF), also known as Bisphenol FL (BPFL), is a
bisphenol compound characterized by a fluorene "cardo" ring structure. This unique three-
dimensional architecture, where the C-9 position of the fluorene is substituted with two
hydroxyphenyl groups, imparts exceptional properties to the molecule and its subsequent
polymeric derivatives.[1][2] Its rigid, bulky structure enhances thermal stability, solubility, and
optical properties in polymers, making it a valuable monomer in the synthesis of high-
performance materials such as polycarbonates, polyesters, epoxy resins, and polyimides.[1][2]
[3][4][5] These materials find applications in aerospace, electronics, and automotive industries.
[1][2] Beyond materials science, BHPF has garnered attention in the biomedical field due to its
biological activities, including anti-estrogen and antifungal properties.[3][6][7][8] This guide
provides a comprehensive overview of the chemical structure, properties, synthesis, and key
applications of 9,9-Bis(4-hydroxyphenyl)fluorene.

Chemical Structure and Identification
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The core of BHPF is a 9H-fluorene molecule where both hydrogen atoms at the 9-position are
replaced by p-hydroxyphenyl groups.[3][6][7]

o IUPAC Name: 4,4'-(9H-Fluoren-9-ylidene)bisphenol[7]
e CAS Number: 3236-71-3[3][6][7][°]
e Molecular Formula: C2sH1802[6][7]

Physicochemical Properties

The distinct properties of BHPF are summarized in the table below.

Property Value Source
Molecular Weight 350.41 g/mol [61[7]
Appearance White to tan powder or crystals  [7][10]
Melting Point 224-226 °C [3][11]
Boiling Point 526.4 °C at 760 mmHg [B1[71[11]
Density ~1.3 g/cm?3 [B17111]

Insoluble in water.[3][11]

Solubility Soluble in some organic
solvents.
Refractive Index ~1.71 [7][10][11]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 9,9-Bis(4-
hydroxyphenyl)fluorene.
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Spectroscopic Technique Key Data Points Source

Spectra available, though
1H NMR specific peak assignments vary  [12][13]
with solvent and instrument.

15C NMR Spectra available for [12]
characterization.

Spectra available (FTIR, ATR-

Infrared (IR) Spectroscopy R) [6][14]
Precursor [M-H]~ at m/z

Mass Spectrometry (MS) [6]
349.1234.

Raman Spectroscopy Spectra available. [6][15]

Synthesis of 9,9-Bis(4-hydroxyphenyl)fluorene

The primary method for synthesizing BHPF is the acid-catalyzed condensation reaction of 9-
fluorenone with excess phenol.[1][9] Various catalysts and co-catalysts can be employed to
optimize yield and purity.

/l Nodes Reactants [label="Reactants:\n- 9-Fluorenone\n- Phenol (excess)",
fillcolor="#F1F3F4", fontcolor="#202124"]; Reaction [label="Acid-Catalyzed\nCondensation",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; Catalyst [label="Catalyst System:\n- Strong Acids
(H2S0a4)\n- Lewis Acids (ZnCl2)\n- Heteropoly Acids\n- Bifunctional lonic Liquids",
shape=ellipse, fillcolor="#FBBCO05", fontcolor="#202124"]; CoCatalyst [label="Co-catalyst
(optional):\n- Thiol compounds (e.g., 3-mercaptopropionic acid)", shape=ellipse,
fillcolor="#FBBC05", fontcolor="#202124"]; Crude [label="Crude Product Mixture",
fillcolor="#F1F3F4", fontcolor="#202124"]; Purification [label="Purification”, fillcolor="#34A853",
fontcolor="#FFFFFF"]; Final [label="High-Purity\n9,9-Bis(4-hydroxyphenyl)fluorene”,
fillcolor="#EA4335", fontcolor="#FFFFFF"];

/I Edges Reactants -> Reaction; Catalyst -> Reaction [label=" catalyzes"]; CoCatalyst ->
Reaction [label=" promotes"]; Reaction -> Crude; Crude -> Purification [label="Precipitation,
Filtration,\nRecrystallization, Washing"]; Purification -> Final; } dot General Synthesis Workflow
of BHPF
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Experimental Protocols

Example 1: Synthesis using Zinc Chloride and Hydrogen Chloride[3]

Reaction Setup: In an autoclave, stir 20 moles of phenol containing 9 wt. % water.

Addition of Reactants: Add 1 mole of zinc chloride and 10 moles of 9-fluorenone and allow
the solids to dissolve.

Catalysis: Pass 5 moles of gaseous hydrogen chloride into the stirred mixture.
Reaction Conditions: Heat the reaction mixture to 70°C and maintain for 4 hours.

Work-up: Upon completion, dissolve the mixture in 5 liters of isopropanol at 60°C to facilitate
product isolation. The crude product is then typically purified by recrystallization.

Example 2: Synthesis using Sulfuric Acid and 3-mercaptopropionic acid[16]

Reaction Setup: In a 250 ml four-necked flask equipped with a stirrer, dropping funnel,
thermometer, and reflux condenser, place 45 g (0.25 mol) of fluorenone and 94 g (1 mol) of
phenol.

Co-catalyst Addition: Warm the mixture to 30°C and add 0.2 ml (2.3 mmol) of [3-
mercaptopropionic acid.

Catalyst Addition: Cool the mixture with an ice water bath. Add 40 ml (0.72 mol) of 96%
sulfuric acid dropwise, maintaining the temperature between 30°C and 70°C.

Reaction Monitoring: Monitor the reaction for the complete conversion of fluorenone (e.g., by
thin-layer chromatography), which can occur within 15 minutes.

Isolation: Add boiling water to the reaction mixture, stir vigorously, and pour the resulting
emulsion into cold water to precipitate the product. Further purification is achieved through
washing and recrystallization.

Applications in Research and Drug Development
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The unique structure of BHPF makes it a versatile building block in materials science and a
molecule of interest in pharmacology.

/I Central Node BHPF [label="9,9-Bis(4-hydroxyphenyl)fluorene\n(BHPF)",
fillcolor="#EA4335", fontcolor="#FFFFFF", shape=Mdiamond];

// Main Property Nodes Prop_Polymer [label="Monomer for\nHigh-Performance Polymers",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; Prop_Bio [label="Biological Activity",
fillcolor="#34A853", fontcolor="#FFFFFF"];

/I Sub-nodes for Polymers Polycarbonate [label="Polycarbonates", fillcolor="#F1F3F4",
fontcolor="#202124"]; Epoxy [label="Epoxy Resins", fillcolor="#F1F3F4", fontcolor="#202124"];
Polyester [label="Polyesters", fillcolor="#F1F3F4", fontcolor="#202124"]; OtherPolymers
[label="Polyimides, Polyarylene Ethers", fillcolor="#F1F3F4", fontcolor="#202124"];

/I Sub-nodes for Biological Activity Antifungal [label="Antifungal Agent", fillcolor="#F1F3F4",
fontcolor="#202124"]; Antiestrogen [label="Anti-estrogen", fillcolor="#F1F3F4",
fontcolor="#202124"]; DrugDevV [label="Framework for\nBioactive Compounds",
fillcolor="#FBBC05", fontcolor="#202124"];

// Edges BHPF -> Prop_Polymer; BHPF -> Prop_Bio;

Prop_Polymer -> {Polycarbonate, Epoxy, Polyester, OtherPolymers} [arrowhead=vee];
Prop_Bio -> {Antifungal, Antiestrogen} [arrowhead=vee]; Prop_Bio -> DrugDev [style=dashed];
} dot Key Application Areas of BHPF

Polymer Chemistry

BHPF serves as a crucial monomer for producing functional polymers. The bulky, rigid fluorene
group enhances the thermal stability (high glass transition temperature), mechanical strength,
and optical clarity of the resulting polymers.[1][2][17] It is used in the synthesis of:

o Polycarbonates and Polyesters: For applications requiring high heat resistance and good
optical properties.[2][5][17]

e Epoxy Resins: To improve thermal and mechanical performance.[2][5]
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» Polyarylene Ethers: Used in membranes with potential for fuel cell applications.[3][10][11]

Drug Development and Biological Activity

The fluorene scaffold is present in several approved drugs and is a versatile framework for
designing bioactive compounds.[8] BHPF itself has demonstrated notable biological effects.

» Antifungal Activity: Studies have identified BHPF as a potent inhibitor of Candida albicans
biofilms, a major cause of fungal resistance.[8] It has been shown to inhibit planktonic cell
growth at low concentrations (5 pg/mL) and achieve significant biofilm inhibition (97% at 10
pg/mL), demonstrating fungicidal activity.[8] This makes it a promising candidate for the
development of new antifungal therapeutics.

o Anti-estrogen Role: BHPF is classified as having anti-estrogen activity, which may be
relevant in studying and developing treatments for hormone-dependent conditions.[3][6][7]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 9,9-Bis(4-hydroxyphenyl)fluorene is associated with the following hazards:

e H315: Causes skin irritation.[6]
e H319: Causes serious eye irritation.[6]
e H410: Very toxic to aquatic life with long-lasting effects.[6][7]

Standard laboratory safety precautions, including the use of personal protective equipment
(gloves, safety glasses), should be followed when handling this compound. It should be stored
in a dry, well-sealed container at room temperature.[3][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0303169.htm
https://www.homesunshinepharma.com/sale-50615539-9-9-bis-4-hydroxyphenyl-fluorine-cas-3236-71-3.html
https://www.lookchem.com/404.htm
https://www.researchgate.net/figure/9-Fluorenone-derivatives-drugs_fig2_351669252
https://www.researchgate.net/figure/9-Fluorenone-derivatives-drugs_fig2_351669252
https://www.researchgate.net/figure/9-Fluorenone-derivatives-drugs_fig2_351669252
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0303169.htm
https://pubchem.ncbi.nlm.nih.gov/compound/9_9-Bis_4-hydroxyphenyl_fluorene
https://www.echemi.com/products/pid_Seven24678-99-bis4-hydroxyphenylfluorene.html
https://www.benchchem.com/product/b116638?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9_9-Bis_4-hydroxyphenyl_fluorene
https://pubchem.ncbi.nlm.nih.gov/compound/9_9-Bis_4-hydroxyphenyl_fluorene
https://pubchem.ncbi.nlm.nih.gov/compound/9_9-Bis_4-hydroxyphenyl_fluorene
https://www.echemi.com/products/pid_Seven24678-99-bis4-hydroxyphenylfluorene.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0303169.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b116638?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. Study on Synthesis of 9,9-Bis (4-hydroxyphenyl) Fluorene by Heteropoly Acid Catalysis -
ProQuest [proquest.com]

e 2. Page loading... [guidechem.com]
e 3. 9,9-Bis(4-hydroxyphenyl)fluorene | 3236-71-3 [chemicalbook.com]
o 4. researchgate.net [researchgate.net]

e 5. Synthesis of 9,9-bis(4-hydroxyphenyl) fluorene catalyzed by bifunctional ionic liquids -
PMC [pmc.ncbi.nlm.nih.gov]

e 6. 9,9-Bis(4-hydroxyphenyl)fluorene | C25H1802 | CID 76716 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. echemi.com [echemi.com]

o 8. researchgate.net [researchgate.net]

e 9. nbinno.com [nbinno.com]

e 10. 9,9-Bis(4-hydroxyphenyl)fluorine CAS 3236-71-3 [homesunshinepharma.com]
e 11. lookchem.com [lookchem.com]

e 12.rsc.org [rsc.org]

e 13. chemwhat.com [chemwhat.com]

e 14. Synthesis of 9,9-bis(4-hydroxyphenyl) fluorene catalyzed by bifunctional ionic liquids -
RSC Advances (RSC Publishing) DOI:10.1039/D1RA05967J [pubs.rsc.org]

e 15. 9,9-Bis(4-hydroxyphenyl)fluorene(3236-71-3) Raman [m.chemicalbook.com]

e 16. EP0180133A2 - Process for the preparation of 9,9-bis(4-hydroxyphenyl) fluorene -
Google Patents [patents.google.com]

e 17. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [9,9-Bis(4-hydroxyphenyl)fluorene chemical structure
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116638#9-9-bis-4-hydroxyphenyl-fluorene-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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